1-(2,2-diethoxyethyl)-3,5-dimethyl-4-nitro-1H-pyrazole

• IUPAC Name: 1-(2,2-diethoxyethyl)-3,5-dimethyl-4-nitropyrazole
• InChI: InChI=1S/C11H19N3O4/c1-5-17-10(18-6-2)7-13-9(4)11(14(15)16)8(3)12-13/h10H,5-7H2,1-4H3
• InChI Key: PVGKIAGWLVUVIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C(=C(C(=N1)C)[N+](=O)[O-])C)OCC
• Molecular Formula: C11H19N3O4
• Molecular Weight: 257.29 g/mol
• CAS No.: 1171000-90-0

Description

1-(2,2-diethoxyethyl)-3,5-dimethyl-4-nitro-1H-pyrazole (DEDNMP) is an organic compound that has been used in a variety of scientific research applications, including drug design and development, biochemistry, and physiology. DEDNMP has a unique structure that makes it an interesting compound to study.

Scientific Research Applications

Antibacterial Applications and DNA Photocleavage

Pyrazole derivatives have been synthesized and evaluated for their antibacterial potential against various bacterial strains. Notably, compounds bearing methoxy and nitro groups have demonstrated significant inhibitory potential, approximately 25% of the standard drug Ciprofloxacin, against strains like Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Additionally, certain pyrazole compounds bearing halogen groups have shown promising DNA photocleavage activity, indicating their potential in biomedical research, particularly in developing novel antibacterial agents and studying DNA interactions (Sharma et al., 2020).

Supramolecular Materials

The hydrogen-bonding ability and thermal stability of pyrazole derivatives contribute significantly to the development of supramolecular materials. Studies have demonstrated that these compounds can form various hydrogen-bonded structures, which vary based on the terminal substituent. This variability underscores the potential of pyrazole derivatives in the design and synthesis of advanced materials with tailored properties for specific applications (Moyano et al., 2021).

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it exhibits biological activity, it could be further studied for potential medicinal applications.